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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908 Get Quote

The molecular weight of barium perchlorate trihydrate (Ba(ClO4)2·3H2O) is 390.29 g/mol .[1]

[2] This value is derived from the sum of the atomic weights of its constituent elements.

The calculation is based on the atomic masses of barium (Ba), chlorine (Cl), oxygen (O), and

hydrogen (H). The chemical formula indicates the presence of one barium atom, two chlorine

atoms, eleven oxygen atoms, and six hydrogen atoms.

Breakdown of Elemental Composition:

Element Symbol
Atomic Weight
(amu)

Number of
Atoms

Mass Percent

Barium Ba 137.327[3][4][5] 1 35.19%

Chlorine Cl
35.453[6][7][8][9]

[10]
2 18.17%

Oxygen O
15.999[11][12]

[13]
11 45.09%

Hydrogen H 1.008[14][15][16] 6 1.55%

Barium perchlorate is a powerful oxidizing agent and is hygroscopic, meaning it readily absorbs

moisture from the air. It is used in pyrotechnics and as a drying agent for gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7884908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

